75-74-1

Tetramethyllead

Usually In Stock

• CAS RN:
• 75-74-1

• Formula:
• Pb(CH3)4
  C4H12Pb
  C4H12P

• InChI:
• InChI=1S/4CH3.Pb/h4*1H3;

• InChIKey:
• XOOGZRUBTYCLHG-UHFFFAOYSA-N

• Tetramethyllead appears as colorless liquid, dyed red, orange or blue. Has a slight musty odor. Used as an antiknock additive for gasolines;  component of mixed alkyl leads for gasoline additives. (EPA, 1998)
  Tetramethyllead is an organolead compound.

D-(-)-alpha-Phenylglycine

In Stock

• CAS RN:
• 875-74-1

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,9H2,(H,10,11)/t7-/m1/s1

• InChIKey:
• ZGUNAGUHMKGQNY-SSDOTTSWSA-N

• D-alpha-phenylglycine is the R stereoisomer of alpha-phenylglycine. It is an enantiomer of a L-alpha-phenylglycine. It is a tautomer of a D-alpha-phenylglycine zwitterion.

Prednisolone metasulfobenzoate

Usually In Stock

• CAS RN:
• 39175-74-1

• Formula:
• C28H32O9S

• InChI:
• InChI=1S/C28H32O9S/c1-26-10-8-18(29)13-17(26)6-7-20-21-9-11-28(33,27(21,2)14-22(30)24(20)26)23(31)15-37-25(32)16-4-3-5-19(12-16)38(34,35)36/h3-5,8,10,12-13,20-22,24,30,33H,6-7,9,11,14-15H2,1-2H3,(H,34,35,36)/t20-,21-,22-,24+,26-,27-,28-/m0/s1

• InChIKey:
• WVKSUFYQOHQCMM-YGZHYJPASA-N

• Prednisolone sulfobenzoate is a corticosteroid hormone.

6-Methoxy-2-(4-methoxyphenyl)benzo[b]thiophene

In Stock

• CAS RN:
• 63675-74-1

• Formula:
• C16H14O2S

• InChI:
• InChI=1S/C16H14O2S/c1-17-13-6-3-11(4-7-13)15-9-12-5-8-14(18-2)10-16(12)19-15/h3-10H,1-2H3

• InChIKey:
• HRWAGCVMOGWQJF-UHFFFAOYSA-N

• 6-Methoxy-2-(4-methoxyphenyl)benzo[b]thiophene, also known as 6-Methoxy-2-(4-methoxyphenyl)benzo[b]thiophene, is a useful research compound. Its molecular formula is C16H14O2S and its molecular weight is 270.3 g/mol. The purity is usually 95%.

4-(3,4-Dimethoxyphenyl)butanoic acid

In Stock

• CAS RN:
• 13575-74-1

• Formula:
• C12H16O4

• InChI:
• InChI=1S/C12H16O4/c1-15-10-7-6-9(8-11(10)16-2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)

• InChIKey:
• IDQKCIAJGRMMNC-UHFFFAOYSA-N

• 4-(3,4-Dimethoxyphenyl)butanoic acid, also known as 4-(3,4-Dimethoxyphenyl)butanoic acid, is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.

3-cyclopropyl-2,2-difluoropropan-1-ol

In Stock

• CAS RN:
• 267875-74-1

• Formula:
• C6H10F2O

• 3-cyclopropyl-2,2-difluoropropan-1-ol is a useful research compound. Its molecular formula is C6H10F2O and its molecular weight is 136.1. The purity is usually 95%.

3'-Chloro-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-74-1

• Formula:
• C16H15ClO2

• InChI:
• InChI=1S/C16H15ClO2/c1-19-15-8-5-12(6-9-15)7-10-16(18)13-3-2-4-14(17)11-13/h2-6,8-9,11H,7,10H2,1H3

• InChIKey:
• HTYGQGTVJVGEBX-UHFFFAOYSA-N

• 3'-Chloro-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15ClO2 and its molecular weight is 274.74 g/mol. The purity is usually 95%.

1-Boc-4-(carboxy-naphthalen-2-YL-methyl)-[1,4]diazepane

In Stock

• CAS RN:
• 885275-74-1

• Formula:
• C22H28N2O4

• InChI:
• InChI=1S/C22H28N2O4/c1-22(2,3)28-21(27)24-12-6-11-23(13-14-24)19(20(25)26)18-10-9-16-7-4-5-8-17(16)15-18/h4-5,7-10,15,19H,6,11-14H2,1-3H3,(H,25,26)

• InChIKey:
• MAKZZXDCBWXPEM-UHFFFAOYSA-N

• 1-Boc-4-(carboxy-naphthalen-2-YL-methyl)-[1,4]diazepane is a useful research compound. Its molecular formula is C22H28N2O4 and its molecular weight is 384.5 g/mol. The purity is usually 95%.

(E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380475-74-1

• Formula:
• C24H16ClF3N2O2

• InChI:
• InChI=1S/C24H16ClF3N2O2/c25-21-10-3-1-7-17(21)15-32-19-8-5-6-16(13-19)12-18(14-29)23(31)30-22-11-4-2-9-20(22)24(26,27)28/h1-13H,15H2,(H,30,31)/b18-12+

• InChIKey:
• LHKHKDIBZCACBC-UHFFFAOYSA-N

• (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C24H16ClF3N2O2 and its molecular weight is 456.85. The purity is usually 95%.

(1r,4s,5s)-Rel-2-boc-2-azabicyclo[2.1.1]hexane-5-carboxylic acid

In Stock

• CAS RN:
• 615575-74-1

• Formula:
• C11H17NO4

• InChI:
• InChI=1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-6-4-7(12)8(6)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8?/m1/s1

• InChIKey:
• VGONMHFNYUTBCO-GCJDJSOWSA-N

• (1r,4s,5s)-Rel-2-boc-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.

2-[1-[(3-Methylphenyl)methyl]indol-3-yl]sulfanyl-1-piperidin-1-ylethanone

In Stock

• CAS RN:
• 681275-74-1

• Formula:
• C23H26N2OS

• InChI:
• InChI=1S/C23H26N2OS/c1-18-8-7-9-19(14-18)15-25-16-22(20-10-3-4-11-21(20)25)27-17-23(26)24-12-5-2-6-13-24/h3-4,7-11,14,16H,2,5-6,12-13,15,17H2,1H3

• InChIKey:
• JJQJEZQZERTADS-UHFFFAOYSA-N

• 2-[1-[(3-Methylphenyl)methyl]indol-3-yl]sulfanyl-1-piperidin-1-ylethanone is a useful research compound. Its molecular formula is C23H26N2OS and its molecular weight is 378.53. The purity is usually 95%.

6,2',4'-Trimethoxyflavone

In Stock

• CAS RN:
• 720675-74-1

• Formula:
• C18H16O5

• InChI:
• InChI=1S/C18H16O5/c1-20-11-5-7-16-14(8-11)15(19)10-18(23-16)13-6-4-12(21-2)9-17(13)22-3/h4-10H,1-3H3

• 6,2',4'-Trimethoxyflavone is a flavonoid that has been found in T. acutifolius and has diverse biological activities. It acts as an antagonist of the aryl hydrocarbon receptor (AhR), inhibiting benzo[a]pyrene-induced AhR-dependent transcription in a reporter assay when used at concentrations of 2 and 10 µM. 6,2',4'-Trimethoxyflavone decreases LPS-induced production of TNF-α in THP-1 cells (IC50 = 47.7 µg/ml). It inhibits cell migration and invasion, but not proliferation, of HN-30 head and neck squamous cell carcinoma (HNSCC) cells in vitro when used at a concentration of 10 µM.
  
  

Bequinostatin C

• CAS RN:
• 152175-74-1

• Formula:
• C28H22O8

• InChI:
• InChI=1S/C28H22O8/c1-2-3-4-5-12-8-13-6-7-15-16(20(13)26(33)21(12)28(35)36)11-18-23(25(15)32)27(34)22-17(24(18)31)9-14(29)10-19(22)30/h6-11,29-30,32-33H,2-5H2,1H3,(H,35,36)

• InChIKey:
• NJGDHHRUAFIFFQ-UHFFFAOYSA-N

• Bequinostatin C is a natural product found in Streptomyces with data available.

2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-ethoxyphenyl)acetamide

In Stock

• CAS RN:
• 181475-74-1

• Formula:
• C20H18N2O3S2

• InChI:
• InChI=1S/C20H18N2O3S2/c1-2-25-16-10-8-15(9-11-16)21-18(23)13-22-19(24)17(27-20(22)26)12-14-6-4-3-5-7-14/h3-12H,2,13H2,1H3,(H,21,23)/b17-12-

• InChIKey:
• QFGUEQRLTNLBFW-ATVHPVEESA-N

• 2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18N2O3S2 and its molecular weight is 398.5g/mol. The purity is usually 95%.

3-(2-Allylphenyl)propanoic acid

In Stock

• CAS RN:
• 1352275-74-1

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-2-5-10-6-3-4-7-11(10)8-9-12(13)14/h2-4,6-7H,1,5,8-9H2,(H,13,14)

• InChIKey:
• CAUCLEXDAXPOAY-UHFFFAOYSA-N

• 3-(2-Allylphenyl)propanoic acid is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.

3-(Ethylamino)-1-phenylpyrrolidin-2-one

In Stock

• CAS RN:
• 1247375-74-1

• Formula:
• C12H16N2O

• InChI:
• InChI=1S/C12H16N2O/c1-2-13-11-8-9-14(12(11)15)10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3

• InChIKey:
• ZYMYDOGLNPBVHI-UHFFFAOYSA-N

• 3-(Ethylamino)-1-phenylpyrrolidin-2-one is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.

2-((difluoromethyl)sulfonyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide

In Stock

• CAS RN:
• 1797075-74-1

• Formula:
• C18H15F2NO4S2

• InChI:
• InChI=1S/C18H15F2NO4S2/c19-18(20)27(23,24)16-6-2-1-5-15(16)17(22)21(10-13-7-9-26-12-13)11-14-4-3-8-25-14/h1-9,12,18H,10-11H2

• InChIKey:
• WUMNUWLKHKVWFM-UHFFFAOYSA-N

• 2-((difluoromethyl)sulfonyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C18H15F2NO4S2 and its molecular weight is 411.44. The purity is usually 95%.

4-Cyclobutyl-6-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-74-1

• Formula:
• C20H26N4O

• InChI:
• InChI=1S/C20H26N4O/c1-2-18(3-1)19-12-20(23-15-22-19)25-14-17-6-10-24(11-7-17)13-16-4-8-21-9-5-16/h4-5,8-9,12,15,17-18H,1-3,6-7,10-11,13-14H2

• InChIKey:
• OQBJGYYFNMROIB-UHFFFAOYSA-N

• 4-Cyclobutyl-6-[[1-(pyridin-4-ylmethyl)piperidin-4-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C20H26N4O and its molecular weight is 338.455. The purity is usually 95%.

(1R,4S,5R)-rel-2-Boc-2-azabicyclo[2.1.1]hexane-5-carboxylic acid

• CAS RN:
• 615575-74-1; 615575-80-9

• Formula:
• C11H17NO4

• InChI:
• InChI=1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-6-4-7(12)8(6)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8-/m1/s1

• InChIKey:
• VGONMHFNYUTBCO-BWZBUEFSSA-N

• (1R,4S,5R)-rel-2-Boc-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.

(1S,4R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid

• CAS RN:
• 1256914-30-3; 615575-74-1

• Formula:
• C11H17NO4

• InChI:
• InChI=1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-6-4-7(12)8(6)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7-,8+/m0/s1

• InChIKey:
• VGONMHFNYUTBCO-BIIVOSGPSA-N

• (1S,4R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.

Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate

• CAS RN:
• 113451-59-5; 615575-74-1; 858671-91-7

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8/h8-9,12H,4-7H2,1-3H3

• InChIKey:
• RBLOMFQUEUBEBG-UHFFFAOYSA-N

• Tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.293. The purity is usually 95%.